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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of inter-laboratory performance in dynamic

olfactometry, a sensory measurement technique used to quantify odor concentration. The data

and protocols presented are essential for understanding the variability and reproducibility of

olfactometry results, ensuring data quality, and facilitating the comparison of findings across

different research and development sites. The information is primarily based on the European

Standard EN 13725:2022, which provides a standardized framework for this sensory analysis.

[1][2][3][4][5]

Data Presentation: Performance in Proficiency
Testing
Inter-laboratory comparisons, often conducted as proficiency tests, are crucial for assessing the

performance of olfactometry laboratories. In these tests, participating laboratories measure the

odor concentration of a distributed, standardized odorant, such as n-butanol. The results are

then compared against established criteria for accuracy and precision.[6][7]

Below are tables summarizing typical quantitative data from such comparisons. It is important

to note that these are illustrative examples compiled from various reports to demonstrate the

expected range of performance.

Table 1: Example Results of an Inter-laboratory Comparison for n-Butanol Odor Concentration
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Laborator
y ID
(Anonymi
zed)

Reported
Concentr
ation
(ouE/m³)

Assigned
Value
(ouE/m³)

Z-Score
Accuracy
(A)

Repeatab
ility (r)

Complian
ce with
EN 13725

Lab 1 45 50 -0.5 0.10 0.25 Yes

Lab 2 65 50 1.5 0.20 0.30 Yes

Lab 3 30 50 -2.0 0.30 0.45 No

Lab 4 52 50 0.2 0.05 0.20 Yes

Lab 5 75 50 2.5 0.35 0.50 No

Lab 6 48 50 -0.2 0.08 0.22 Yes

Note: The Z-score indicates how many standard deviations an observation is from the mean. A

common acceptance criterion is a Z-score between -2 and 2.

Table 2: Key Performance Indicators from Various Proficiency Tests
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Parameter Description
Typical Range of
Results

EN 13725:2003
Requirement

Accuracy (A)

The closeness of

agreement between a

single test result and

the accepted

reference value.

0.05 - 0.35 A ≤ 0.217

Repeatability (r)

The precision under

conditions where

independent test

results are obtained

with the same method

on identical test items

in the same laboratory

by the same operator

using the same

equipment within short

intervals of time.

0.20 - 0.50 r ≤ 0.477

Inter-laboratory

Standard Deviation

(log units)

A measure of the

dispersion of the

results among

different laboratories.

0.10 - 0.30
Not explicitly defined,

but lower is better.

Within-laboratory

Standard Deviation

(log units)

A measure of the

dispersion of the

results within a single

laboratory.

0.05 - 0.15
Not explicitly defined,

but lower is better.

Source: Compiled from various inter-laboratory comparison reports and publications.[8][9]

Experimental Protocols
The following is a detailed methodology for dynamic olfactometry as prescribed by the EN

13725:2022 standard.
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Panel Selection and Screening
Objective: To select a panel of assessors with a "normal" sense of smell.

Procedure:

Potential panelists are screened for their sensitivity to a reference odorant, typically n-

butanol.

Their individual odor detection thresholds for n-butanol must fall within a defined range

(e.g., 20 to 80 ppb).

The standard deviation of their individual responses is also assessed to ensure

consistency.

A minimum of four panelists is required for a measurement.[10]

Sample Preparation and Dilution
Objective: To prepare a series of dilutions of the odor sample for presentation to the

panelists.

Procedure:

The odor sample is collected in a non-reactive, odor-free sample bag (e.g., Nalophan).

An olfactometer, a precision device for diluting gases, is used to mix the odorous sample

with odor-free, neutral air.

A series of dilutions is prepared in a geometric progression, typically with a factor of two.

Presentation to Panelists and Threshold Determination
Objective: To determine the dilution at which 50% of the panel can just detect the odor.

Procedure:

The diluted samples are presented to the panelists in an ascending order of concentration.
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Different presentation methods can be used, such as the "triangular forced choice" (one

port with the diluted odor and two with neutral air) or the "yes/no" method (one port with

either the diluted odor or neutral air).[10]

Panelists are asked to indicate at which port they detect an odor.

The individual threshold estimate for each panelist is calculated as the geometric mean of

the concentrations at which they last did not detect the odor and first did detect the odor.

Calculation of Odor Concentration
Objective: To calculate the final odor concentration of the sample.

Procedure:

The individual threshold estimates of all panelists are collected.

The odor concentration of the sample is calculated as the geometric mean of the

individual threshold estimates.

The result is expressed in European Odour Units per cubic meter (ouE/m³). One ouE/m³ is

by definition the odor concentration at the detection threshold.[2]

Mandatory Visualizations
The following diagrams illustrate the key workflows in dynamic olfactometry and the inter-

laboratory comparison process.
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Figure 1: Experimental Workflow for Dynamic Olfactometry.
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Figure 2: Inter-laboratory Comparison Workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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